Cas no 2034293-23-5 (5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione)

• Product Name: 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione
• CAS No: 2034293-23-5
• MF: C₁₁H₁₁N₃O₄S₃
• MW: 345.417738199234
• CID: 5333046
• Update Time: 2025-10-19

5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 5-(benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide
• 5-(2,1,3-benzothiadiazol-4-ylsulfonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide
• 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

• Inchi： 1S/C11H11N3O4S3/c15-20(16)6-7-4-8(20)5-14(7)21(17,18)10-3-1-2-9-11(10)13-19-12-9/h1-3,7-8H,4-6H2
• InChI Key： XXVXGNBJOHQVDX-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2S(C1=CC=CC2C1=NSN=2)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 639
• XLogP3: 0.4
• Topological Polar Surface Area: 142

Additional information on 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

Comprehensive Overview of 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS No. 2034293-23-5)

The compound 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS No. 2034293-23-5) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a benzothiadiazole moiety with a sulfonyl group and a bicyclic thia-azabicycloheptane core, making it a subject of significant interest in pharmaceutical and materials science research. The presence of these functional groups suggests potential applications in areas such as drug discovery, organic electronics, and catalysis.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in designing small-molecule therapeutics and advanced materials. The benzothiadiazole unit, in particular, is renowned for its electron-accepting properties, which are critical in the development of organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers are actively exploring how the sulfonyl linkage in this compound could enhance charge transport or modulate biological activity, aligning with trends in green chemistry and sustainable synthesis.

From a synthetic chemistry perspective, the bicyclo[2.2.1]heptane scaffold (also known as norbornane) introduces rigidity and stereochemical control, features highly valued in medicinal chemistry. This structural motif is often leveraged to improve target selectivity and metabolic stability in drug candidates. Given the growing emphasis on fragment-based drug design (FBDD), this compound could serve as a valuable building block for libraries targeting protein-protein interactions (PPIs) or enzyme inhibition.

The compound’s CAS No. 2034293-23-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of benzothiadiazole sulfonamides" and "applications of norbornane derivatives," underscoring its interdisciplinary appeal. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to characterize its purity and conformation, ensuring reproducibility in studies.

Beyond its scientific utility, this compound aligns with broader industry trends like high-throughput screening (HTS) and computational drug design. Its potential as a fluorescent probe or ligand for metal-organic frameworks (MOFs) further expands its applicability. As the scientific community prioritizes molecular diversity and structure-activity relationships (SAR), 5-(2,1,3-benzothiadiazole-4-sulfonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione stands out as a compelling candidate for future innovations.

In summary, the unique combination of benzothiadiazole, sulfonyl, and bicycloheptane functionalities in this compound positions it at the intersection of multiple research frontiers. Its study not only advances fundamental chemistry but also addresses practical challenges in material science and biomedical engineering, making it a noteworthy subject for ongoing and future investigations.